Cas no 1880413-21-7 (1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one
• CAS No: 1880413-21-7
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5046514
• Update Time: 2025-11-03

1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one
• 1-[5-(piperazine-1-carbonyl)thiophen-2-yl]ethanone
• 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one

• Inchi： 1S/C11H14N2O2S/c1-8(14)9-2-3-10(16-9)11(15)13-6-4-12-5-7-13/h2-3,12H,4-7H2,1H3
• InChI Key： HICFBYPMQDVKMW-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6

Additional information on 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one

Introduction to 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one (CAS No. 1880413-21-7)

1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one, also known by its CAS number 1880413-21-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiophene ring with a piperazine moiety, making it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential therapeutic uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one is defined by its molecular formula C₁₂H₁₆N₂O₂S. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The piperazine moiety, a six-membered heterocyclic amine, further enhances the compound's pharmacological profile by providing additional functional groups that can interact with biological targets. The combination of these structural elements results in a molecule with high potential for modulating various biological processes.

In recent years, there has been a growing interest in the development of compounds that target specific biological pathways for therapeutic purposes. 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one has been identified as a promising lead compound in this regard. Research has shown that this compound exhibits potent activity against several disease-related targets, including enzymes and receptors involved in inflammation, neurodegeneration, and cancer.

One of the key areas of research involving 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one has also shown promise in the treatment of neurodegenerative disorders. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and cognitive decline. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of these diseases. Additionally, it has been shown to modulate neurotransmitter systems, potentially improving cognitive function and motor skills.

In the field of oncology, 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one has been investigated for its anti-cancer properties. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. This compound has been found to inhibit key enzymes involved in these pathways, such as protein kinases and phosphatases, thereby suppressing tumor growth and metastasis. Preclinical studies have shown promising results in various cancer models, suggesting its potential as a novel anti-cancer agent.

The pharmacokinetic properties of 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one have also been studied to assess its suitability for therapeutic use. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for determining the safety and efficacy of a drug candidate. Research has indicated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity in preclinical models. These properties make it an attractive candidate for further development into clinical trials.

To further understand the mechanism of action of 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one, several studies have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into how the compound interacts with its biological targets at the molecular level. For instance, molecular docking studies have shown that the thiophene ring and piperazine moiety play crucial roles in binding to specific pockets on target proteins, thereby modulating their activity.

In addition to its therapeutic potential, 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one has also been explored for its use as a research tool in academic and industrial settings. Its unique chemical structure makes it an excellent scaffold for the synthesis of novel compounds with diverse biological activities. Chemists can modify various functional groups on this molecule to create derivatives with enhanced potency or selectivity for specific targets.

The synthesis of 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently on both small and large scales. One common approach involves the reaction of 5-bromothiophene with piperazine followed by coupling with an appropriate acetylating agent. These synthetic methods provide chemists with flexible options to tailor the production process according to specific requirements.

In conclusion, 1-(5-(Piperazine-1-carbonyl)thiophen-2-yl)ethan-1-one (CAS No. 1880413-21-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure endows it with potent biological activities against inflammation, neurodegeneration, and cancer. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat these challenging diseases.